2-Phenylethanimidamide hydrochloride

• IUPAC Name: 2-phenylethanimidamide;hydrochloride
• InChI: InChI=1S/C8H10N2.ClH/c9-8(10)6-7-4-2-1-3-5-7;/h1-5H,6H2,(H3,9,10);1H
• InChI Key: UBSBLGBWNYUPDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=N)N.Cl
• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• CAS RN: 2498-46-6

Description

2-Phenylethanimidamide hydrochloride, also known as agmatine, is a naturally occurring amine. It has the molecular formula C8H11ClN2 and a molecular weight of 170.64.

Molecular Structure Analysis

The molecular structure of 2-Phenylethanimidamide hydrochloride consists of a phenyl group attached to an ethanimidamide group. The InChI code for the compound is 1S/C8H10N2.ClH/c9-8(10)6-7-4-2-1-3-5-7;/h1-6H,9-10H2;1H.

Physical And Chemical Properties Analysis

2-Phenylethanimidamide hydrochloride is a powder with a melting point of 149-151°C. It has a molecular weight of 170.64.

Scientific Research Applications

Metal-to-Ligand Charge Transfer Excited States

Cuprous bis-phenanthroline compounds, which include derivatives substituted at the 2-position similar to 2-Phenylethanimidamide hydrochloride, exhibit metal-to-ligand charge transfer (MLCT) excited states. These compounds have been studied for their unique excited states and potential applications in light-emitting devices and as photocatalysts due to their long-lived excited states at room temperature and significant reorganizational energy changes following light excitation (Scaltrito et al., 2000).

Liquid-Liquid Extraction Technologies

Phenylethanoid glycosides (PhGs) and iridoids, which may share structural similarities or functional groups with 2-Phenylethanimidamide hydrochloride, are separated using liquid-liquid extraction technologies such as countercurrent separation (CCS). This method addresses the challenges of purifying water-soluble secondary metabolites, demonstrating the compound's utility in separating complex mixtures in the pharmaceutical industry (Luca et al., 2019).

Environmental Persistence and Toxicity Studies

Studies on the persistence of chemicals like 2,4-dichlorophenoxyacetic acid (2,4-D) and their toxicity highlight the importance of understanding environmental impacts and regulatory aspects of chemical compounds. Such research underlines the necessity for environmentally responsible use and disposal of chemicals, including potentially 2-Phenylethanimidamide hydrochloride and its derivatives (Islam et al., 2017).

Corneal Endothelium Resiliency Research

The resilience of the corneal endothelium to various stress factors, including surgical interventions, is a critical area of ophthalmological research. Understanding how different compounds affect corneal health can inform safer and more effective treatments for eye diseases and conditions (Edelhauser, 2000).

Safety and Hazards

2-Phenylethanimidamide hydrochloride is harmful if swallowed or inhaled, and it can cause skin and eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, not eating, drinking or smoking when using this product, using it only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection.

Synthesis routes and methods

Procedure details

Ammonium chloride (1.60 g, 29.9 mmol) was slurried in toluene (30 mL) and cooled to 0° C. A 2.0 M solution of trimethylaluminum in toluene (15 mL, 30 mmol) was added dropwise and the cooling bath was removed. After stirring 1.5 h, a solution of benzyl cyanide (1.15 mL, 9.96 mmol) in toluene (20 mL) was added dropwise. The reaction mixture was heated to 80° C. for 16 h, then allowed to cool and poured carefully into a slurry of Merck silica gel 60, 40-63 μm (22 g) in chloroform (75 mL). After stirring 5 min, this slurry was filtered and the cake was washed with methanol (2×75 mL). The combined filtrates were concentrated in vacuo to precipitate ammonium chloride, which was removed by filtration. To the resulting filtrate, was added a 4.0 M solution of hydrochloric acid in dioxane (7 mL, 28 mmol). The resulting mixture was added to diethyl ether (220 mL) and isopropyl alcohol and this mixture was then concentrated in vacuo. The residue was stirred in diethyl ether (100 mL) for 10 min and then allowed to stand. The supernatant was poured off and the residue was dried in vacuo to afford 2-phenyl-acetamidine hydrochloride (1.6 g) as a faintly yellow paste contaminated with ammonium chloride and isopropyl alcohol. This was used without further purification.